Cas no 1393442-55-1 (4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile)

4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile is a fluorinated aromatic nitrile compound with a unique substitution pattern, featuring chloro and fluoro groups on adjacent phenyl rings. This structure imparts high reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing properties of the nitrile and halogen substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stability under various reaction conditions allows for versatile applications in constructing complex heterocycles or bioactive molecules. The compound's well-defined purity and consistent performance ensure reliable results in research and industrial-scale processes.

4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile structure

1393442-55-1 structure

Product Name:4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile

CAS No:1393442-55-1

MF:C₁₃H₆ClF₂N

MW:249.643249034882

CID:3042444

Update Time:2025-05-27

4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile
- C13H6ClF2N
- V2960
- Inchi： 1S/C13H6ClF2N/c14-11-3-10(4-12(15)6-11)8-1-2-9(7-17)13(16)5-8/h1-6H
- InChI Key： MPJNVEFLEXQGET-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C1C=CC(C#N)=C(C=1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 314
XLogP3: 4.1
Topological Polar Surface Area: 23.8

4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C584788-25mg	4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile	1393442-55-1		25mg	$69.00	2023-05-18
TRC	C584788-50mg	4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile	1393442-55-1		50mg	$110.00	2023-05-18
TRC	C584788-100mg	4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile	1393442-55-1		100mg	$161.00	2023-05-18
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A2B Chem LLC	AE62482-250mg	4-(3-Chloro-5-fluorophenyl)-2-fluorobenzonitrile	1393442-55-1	95%	250mg	$176.00	2024-04-20
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